Cas no 1251696-40-8 (4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1251696-40-8
• MF: C₁₇H₁₂ClN₃O₃
• MW: 341.748482704163
• CID: 5397256
• Update Time: 2025-10-29

4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C17H12ClN3O3/c18-12-6-2-1-5-11(12)17-19-15(24-20-17)9-21-13-7-3-4-8-14(13)23-10-16(21)22/h1-8H,9-10H2
• InChI Key： LXGNEUGQZQUBDO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC2ON=C(C3=CC=CC=C3Cl)N=2)C(=O)C1

Computed Properties

• Exact Mass: 341.057
• Monoisotopic Mass: 341.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

Research Briefing on 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 1251696-40-8)

Recent studies on the compound 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 1251696-40-8) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This heterocyclic compound, characterized by its unique oxadiazole and benzoxazine moieties, has garnered attention due to its diverse pharmacological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The compound's molecular structure suggests a high affinity for specific biological targets, making it a subject of extensive research in drug discovery and development.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary studies indicate that 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one exhibits inhibitory effects on certain enzymes involved in neuroinflammatory pathways. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are critical targets in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by in vitro and in vivo experiments, where the compound demonstrated significant anti-inflammatory and neuroprotective properties.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Studies have revealed that 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to disrupt cellular signaling pathways, such as the PI3K/Akt/mTOR axis, suggests its utility as a chemotherapeutic agent. However, further preclinical studies are required to evaluate its efficacy, safety, and pharmacokinetic profile in more complex biological systems.

The synthesis and optimization of 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for future clinical applications. Researchers have employed various strategies, including microwave-assisted synthesis and green chemistry approaches, to improve yield and purity. These methodological innovations not only enhance the compound's accessibility but also contribute to the broader field of heterocyclic chemistry.

Despite these promising developments, challenges remain in the translation of 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one from the laboratory to the clinic. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, 4-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a multifaceted molecule with significant promise in the treatment of CNS disorders, inflammatory diseases, and cancer. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application. This compound exemplifies the innovative strides being made in the intersection of chemistry and biology, offering new hope for patients with challenging medical conditions.